Cas no 1283555-02-1 (1-2-(dimethylamino)ethyl-5-phenyl-1H-pyrazole-4-carboxylic acid)

• Product name: 1-2-(dimethylamino)ethyl-5-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1283555-02-1
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 4586102
• PubChem ID: 62687498

1-2-(dimethylamino)ethyl-5-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(dimethylamino)ethyl]-5-phenyl-1H-pyrazole-4-carboxylic acid
• 1-2-(dimethylamino)ethyl-5-phenyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C14H17N3O2/c1-16(2)8-9-17-13(11-6-4-3-5-7-11)12(10-15-17)14(18)19/h3-7,10H,8-9H2,1-2H3,(H,18,19)
• InChI Key： YRFUJDPMYSMIFP-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C)C(C2=CC=CC=C2)=C(C(O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-2-(dimethylamino)ethyl-5-phenyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-2-(dimethylamino)ethyl-5-phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 1283555-02-1)

1-2-(dimethylamino)ethyl-5-phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 1283555-02-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrazole-carboxylic acid structure, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug development and material science.

The molecular structure of 1-2-(dimethylamino)ethyl-5-phenyl-1H-pyrazole-4-carboxylic acid features a pyrazole ring substituted with a phenyl group and a carboxylic acid functional group, along with a dimethylaminoethyl side chain. This combination of functional groups makes it a versatile building block for designing novel compounds with tailored properties. Its CAS No. 1283555-02-1 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the most discussed applications of 1-2-(dimethylamino)ethyl-5-phenyl-1H-pyrazole-4-carboxylic acid is its role in medicinal chemistry. The compound's ability to act as a precursor for pharmacologically active agents has made it a subject of numerous studies. For instance, derivatives of this compound have been explored for their potential in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and targeted therapies.

In addition to its pharmaceutical applications, 1-2-(dimethylamino)ethyl-5-phenyl-1H-pyrazole-4-carboxylic acid is also investigated for its utility in material science. The compound's structural features enable it to participate in the synthesis of advanced polymers and coatings, which are critical in industries such as electronics and automotive. This dual applicability in both life sciences and industrial chemistry underscores its importance in modern research.

The synthesis of 1-2-(dimethylamino)ethyl-5-phenyl-1H-pyrazole-4-carboxylic acid typically involves multi-step organic reactions, including condensation and functional group transformations. Researchers often optimize these processes to improve yield and purity, addressing common challenges such as reaction selectivity and byproduct formation. These optimization strategies are frequently discussed in academic forums and patent literature.

From a commercial perspective, the demand for 1-2-(dimethylamino)ethyl-5-phenyl-1H-pyrazole-4-carboxylic acid is driven by its role in high-value chemical synthesis. Suppliers and manufacturers highlight its use in producing custom intermediates for drug discovery programs. The compound's CAS No. 1283555-02-1 is often listed in catalogs of fine chemicals, catering to the needs of research institutions and pharmaceutical companies.

Environmental and safety considerations are also paramount when handling 1-2-(dimethylamino)ethyl-5-phenyl-1H-pyrazole-4-carboxylic acid. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. These precautions align with the broader industry focus on sustainable chemistry and green synthesis.

Recent advancements in computational chemistry have further expanded the understanding of 1-2-(dimethylamino)ethyl-5-phenyl-1H-pyrazole-4-carboxylic acid. Molecular modeling and density functional theory (DFT) calculations provide insights into its electronic properties and reactivity, facilitating the design of more efficient synthetic routes. These computational tools are increasingly integrated into research workflows, reflecting the intersection of AI-driven chemistry and experimental science.

In summary, 1-2-(dimethylamino)ethyl-5-phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 1283555-02-1) is a multifaceted compound with significant implications in both pharmaceutical and material science applications. Its structural versatility, combined with ongoing research innovations, positions it as a valuable asset in the chemical industry. As interest in custom synthesis and bioactive intermediates continues to grow, this compound is likely to remain a focal point of scientific and industrial exploration.